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Compound of Interest

Compound Name: Tetraethylammonium cyanide

Cat. No.: B088703 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the molecular weight and chemical formula

of tetraethylammonium cyanide, a compound relevant in various chemical syntheses.

Chemical Identity and Molecular Weight
Tetraethylammonium cyanide is a quaternary ammonium salt. It consists of a central nitrogen

atom bonded to four ethyl groups, forming a tetraethylammonium cation, and a cyanide anion.

[1][2] The chemical formula can be represented as [(CH₃CH₂)₄N]CN or C₉H₂₀N₂.[1][3][4]

The molecular weight of this compound is a critical parameter for stoichiometric calculations in

experimental research. The accepted molecular weight is 156.27 g/mol .[3][4][5][6]
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Property Value Source

Chemical Formula [(CH₃CH₂)₄N]CN or C₉H₂₀N₂ [1][3][4]

Molar Mass 156.27 g/mol [3][4][5][6]

Appearance
White solid or yellow to yellow-

brown sticky oil
[1][3]

Melting Point 254 °C [1]

CAS Number 13435-20-6 [1][3]

Calculation of Molecular Weight
The molecular weight of tetraethylammonium cyanide (C₉H₂₀N₂) is calculated by summing

the atomic weights of its constituent atoms. The calculation is based on the following atomic

masses:

Carbon (C): ~12.01 g/mol

Hydrogen (H): ~1.008 g/mol

Nitrogen (N): ~14.01 g/mol

Calculation: (9 * 12.01 g/mol ) + (20 * 1.008 g/mol ) + (2 * 14.01 g/mol ) = 108.09 + 20.16 +

28.02 = 156.27 g/mol

Experimental Protocols and Signaling Pathways
The determination of a compound's molecular weight is a fundamental calculation based on its

chemical formula and the atomic masses of its elements. As such, detailed experimental

protocols or signaling pathway diagrams are not applicable to this specific topic. These

elements are typically associated with biological or mechanistic studies, which are beyond the

scope of defining a basic physicochemical property like molecular weight.
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The relationship between the constituent parts of tetraethylammonium cyanide is

straightforward, representing an ionic bond between the cation and anion.

Tetraethylammonium Cation ([ (CH₃CH₂)₄N]⁺)
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Caption: Ionic interaction in tetraethylammonium cyanide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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